Cas no 1216909-62-4 (3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid)

3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid is a versatile organic compound with significant applications in medicinal chemistry. It features a chloro-substituted pyrazole ring system, which enhances its reactivity and stability. This compound is well-suited for the synthesis of bioactive molecules due to its structural diversity and the potential for further functionalization. Its unique properties make it a valuable intermediate in the development of novel pharmaceuticals.

3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid structure

1216909-62-4 structure

Product Name:3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid

CAS No:1216909-62-4

MF:C₁₀H₇ClN₂O₂

MW:222.627781152725

MDL:MFCD09260319

CID:1037994

PubChem ID:52987595

Update Time:2025-06-18

3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid
- 5-chloro-2-phenylpyrazole-3-carboxylic acid
- 3-Chloro-1-phenyl-1H-pyrazole-5-carboxylicacid
- 5-Chloro-2-phenyl-2H-pyrazole-3-carboxylic acid
- 5-Chloro-2-phenyl-2H-pyrazole-3-carboxylicacid
- DTXSID20680904
- SCHEMBL22897161
- 5-Chloro-2-phenyl-2H-pyrazole-3-carboxylic?acid
- 1216909-62-4
- DB-331134
- MDL： MFCD09260319
- Inchi： 1S/C10H7ClN2O2/c11-9-6-8(10(14)15)13(12-9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
- InChI Key： LKZUOESFSVMNDF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)N(C2C=CC=CC=2)N=1

Computed Properties

Exact Mass: 222.0196052g/mol
Monoisotopic Mass: 222.0196052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 55.1Å²

3-Chloro-1-phenyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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